
15-Octadecenal: A Preliminary Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 15-Octadecenal

Cat. No.: B15175938 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
15-Octadecenal is a long-chain unsaturated aliphatic aldehyde. This document provides a

preliminary technical overview of 15-Octadecenal, summarizing its known chemical and

physical properties. Due to a significant lack of specific research on this particular isomer, this

guide also provides a broader context by discussing the biological significance, general

synthesis strategies, and analytical methodologies relevant to the larger class of C18

unsaturated aldehydes. This approach aims to equip researchers with foundational knowledge

while clearly identifying the substantial gaps in the current understanding of 15-Octadecenal,
thereby highlighting opportunities for future investigation.

Introduction
Long-chain aliphatic aldehydes are a diverse class of molecules that play various roles in

biological systems, from serving as intermediates in metabolic pathways to acting as signaling

molecules and pheromones.[1][2] The specific function of these molecules is often dictated by

their precise chemical structure, including chain length and the position and stereochemistry of

double bonds. While significant research has been dedicated to certain isomers of

octadecenal, such as 9-octadecenal, which is a known insect pheromone, information

regarding 15-Octadecenal is notably scarce in publicly available scientific literature.[3][4] This

guide synthesizes the limited available data for 15-Octadecenal and provides a
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comprehensive framework for its study based on the broader knowledge of related long-chain

unsaturated aldehydes.

Physicochemical Properties of 15-Octadecenal
The available quantitative data for 15-Octadecenal is limited to basic physicochemical

properties. These are summarized in the table below. It is important to note that some of these

values are predicted and have not been experimentally verified.

Property Value Source

Molecular Formula C18H34O

Molar Mass 266.46 g/mol

Density (Predicted) 0.841 ± 0.06 g/cm³

Boiling Point (Predicted) 356.0 ± 11.0 °C

Biological Significance (General Context and
Inferences)
Specific biological functions or signaling pathways involving 15-Octadecenal have not been

documented in the reviewed literature. However, the broader class of long-chain unsaturated

aldehydes is known to be biologically active.

Pheromones: Many octadecenal isomers serve as insect pheromones.[1][3] The position of

the double bond is critical for receptor binding and specificity. It is plausible that 15-
Octadecenal could have un-discovered pheromonal activity in certain species.

Signaling Molecules: Fatty aldehydes can act as signaling molecules in various cellular

processes.[5] The biological activity of different isomers of other long-chain fatty acids, such

as palmitoleic acid, has been shown to vary significantly, suggesting that the double bond

position in octadecenal is likely a key determinant of its function.[6]

Plant and Fungal Metabolites: Various octadecenal isomers have been identified as

components of plant extracts and fungal metabolites, suggesting roles in plant defense or as
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metabolic intermediates.[7][8] For instance, (E)-15-heptadecenal, a structurally similar

compound, has been isolated from marine algae.

Due to the absence of specific data, no signaling pathway for 15-Octadecenal can be

depicted. Researchers interested in this molecule would need to undertake foundational

research to identify its biological targets and mechanisms of action.

Experimental Protocols (General Methodologies)
Detailed experimental protocols for the synthesis or analysis of 15-Octadecenal are not

available. However, established methods for the synthesis and analysis of other long-chain

unsaturated aldehydes can be adapted.

General Synthesis Approach
A general strategy for the synthesis of a specific isomer of an unsaturated aldehyde often

involves:

Carbon Chain Assembly: Building the C18 backbone with a functional group at a specific

position to introduce the double bond.

Introduction of the Double Bond: Utilizing reactions like the Wittig reaction or metathesis to

create the double bond at the desired position (C-15). Stereoselective methods would be

required to control the E/Z geometry.

Formation of the Aldehyde: Oxidation of a terminal alcohol to the corresponding aldehyde.

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the

identification and quantification of volatile and semi-volatile compounds like long-chain

aldehydes.

Sample Preparation: Extraction from the biological matrix using an appropriate organic

solvent. Derivatization may be necessary to improve volatility and chromatographic

performance.
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GC Separation: A capillary column with a non-polar or medium-polarity stationary phase is

typically used. The temperature program is optimized to separate the isomers of interest.

MS Detection: Electron ionization (EI) is commonly used. The resulting mass spectrum will

show a molecular ion peak and characteristic fragmentation patterns that can be used for

identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

structural elucidation of novel compounds, including the determination of the position and

stereochemistry of the double bond.[9]

¹H NMR: The chemical shifts and coupling constants of the vinylic protons and the aldehydic

proton are diagnostic.

¹³C NMR: The chemical shifts of the carbons involved in the double bond and the carbonyl

carbon provide key structural information.

2D NMR Techniques: COSY, HSQC, and HMBC experiments would be necessary to

unambiguously assign all proton and carbon signals.

Below is a generalized workflow for the analysis of long-chain aldehydes from a biological

sample.

Sample Preparation Instrumental Analysis Data Interpretation

Biological Sample Solvent Extraction Derivatization (Optional)

NMR Spectroscopy
Prepare NMR Sample

GC-MS AnalysisInject Mass Spectral Analysis

NMR Spectral Interpretation

Compound Identification Quantification

Click to download full resolution via product page

A generalized experimental workflow for the analysis of long-chain aldehydes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3205333/
https://www.rsc.org/suppdata/d2/ce/d2ce01225a/d2ce01225a1.pdf
https://www.benchchem.com/product/b15175938?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Future Directions
The current body of scientific literature provides minimal specific information on 15-
Octadecenal. While its basic physicochemical properties can be estimated, its biological role

remains entirely unexplored. The significant biological activities of other octadecenal isomers

underscore the potential importance of investigating this understudied molecule.

Future research should focus on:

Chemical Synthesis: Developing a robust and stereoselective synthesis for both the (E) and

(Z) isomers of 15-Octadecenal to obtain pure standards for biological testing.

Analytical Method Development: Establishing and validating analytical methods for the

detection and quantification of 15-Octadecenal in biological matrices.

Biological Screening: Conducting broad biological screening to identify any potential

activities, such as pheromonal, antimicrobial, or cell-signaling effects.

"Omics" Approaches: Utilizing metabolomics and lipidomics to search for the natural

occurrence of 15-Octadecenal in various organisms.

A thorough investigation of 15-Octadecenal could reveal novel biological functions and

potentially lead to new applications in pest management, pharmacology, or other fields. This

document serves as a starting point by consolidating the sparse existing data and providing a

roadmap for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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